Cas no 885588-14-7 (Methyl 2-bromo-5-fluoropyridine-4-carboxylate)
885588-14-7 structure
Product Name:Methyl 2-bromo-5-fluoropyridine-4-carboxylate
CAS No:885588-14-7
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD09951945
CID:1925719
PubChem ID:46311206
Update Time:2024-12-09
Methyl 2-bromo-5-fluoropyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-BROMO-5-FLUOROISONICOTINATE
- 4-pyridinecarboxylic acid, 2-bromo-5-fluoro-, methyl ester
- LogP
- Methyl 2-bromo-5-fluoropyridine-4-carboxylate
- 2-Bromo-5-fluoro-4-(methoxycarbonyl)pyridine
- HLTNRIWFYBDWKA-UHFFFAOYSA-N
- PC57012
- SB20008
- FCH1396411
- AK186022
- Methy 2-bromo-5-fluoropyridine-4-carboxylate
- Methyl 2-bromo-5-fluoro-4-pyridinecarboxylate
- Methyl 2-bromo-5-fluoro-4-pyridinecarboxylate (ACI)
- DTXSID40673237
- CS-D0442
- PS-6727
- Methyl2-bromo-5-fluoropyridine-4-carboxylate
- EN300-258087
- SCHEMBL2025343
- DB-326576
- MFCD09951945
- AKOS024255691
- Methyl 2-bromo-5-fluoro-pyridine-4-carboxylate
- Z1269216984
- SY031428
- 885588-14-7
-
- MDL: MFCD09951945
- Inchi: 1S/C7H5BrFNO2/c1-12-7(11)4-2-6(8)10-3-5(4)9/h2-3H,1H3
- InChI Key: HLTNRIWFYBDWKA-UHFFFAOYSA-N
- SMILES: O=C(C1C(F)=CN=C(Br)C=1)OC
Computed Properties
- Exact Mass: 232.94900
- Monoisotopic Mass: 232.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- XLogP3: 1.8
Experimental Properties
- Density: 1.66
- Boiling Point: 264℃/760mmHg
- Flash Point: 113.5°C
- Refractive Index: 1.533
- PSA: 39.19000
- LogP: 1.76980
Methyl 2-bromo-5-fluoropyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM102120-1g |
Methyl 2-bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 95% | 1g |
$208 | 2021-08-06 | |
| Chemenu | CM102120-5g |
Methyl 2-bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 95% | 5g |
$636 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M14555-5g |
Methyl 2-bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 5g |
6930.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M14555-1g |
Methyl 2-bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 1g |
1732.0CNY | 2021-07-10 | ||
| TRC | M219570-50mg |
Methyl 2-Bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219570-100mg |
Methyl 2-Bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219570-500mg |
Methyl 2-Bromo-5-fluoropyridine-4-carboxylate |
885588-14-7 | 500mg |
$ 135.00 | 2022-06-04 | ||
| Apollo Scientific | PC57012-250mg |
Methyl 2-bromo-5-fluoroisonicotinate |
885588-14-7 | 95% | 250mg |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC57012-1g |
Methyl 2-bromo-5-fluoroisonicotinate |
885588-14-7 | 95% | 1g |
£17.00 | 2025-02-21 | |
| Apollo Scientific | PC57012-5g |
Methyl 2-bromo-5-fluoroisonicotinate |
885588-14-7 | 95% | 5g |
£61.00 | 2025-02-21 |
Methyl 2-bromo-5-fluoropyridine-4-carboxylate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
885588-14-7 (Methyl 2-bromo-5-fluoropyridine-4-carboxylate) Related Products
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- 834884-15-0(4-Quinolinecarboxylic acid, 2-bromo-3,7-difluoro-)
- 834884-13-8(4-Quinolinecarboxylic acid, 2-bromo-3-fluoro-)
- 1211530-89-0(2-Bromo-3-fluoroisonicotinic acid)
- 1227502-29-5((2-Bromo-5-fluoropyridin-4-yl)methanol)
- 885588-12-5(2-bromo-5-fluoropyridine-4-carboxylic acid)
- 876919-08-3(methyl 3-fluoropyridine-4-carboxylate)
- 343-72-6(3-fluoro-4-Pyridinecarboxylic acid ethyl ester)
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